Cas no 110683-78-8 (diethyl 2-fluoro-2-nitropentanedioate)

• Product Name: diethyl 2-fluoro-2-nitropentanedioate
• CAS No: 110683-78-8
• MF: C₉H₁₄FNO₆
• MW: 251.208966732025
• CID: 2606447
• PubChem ID: 13901625
• Update Time: 2025-04-21

diethyl 2-fluoro-2-nitropentanedioate Chemical and Physical Properties

Names and Identifiers

• diethyl 2-fluoro-2-nitropentanedioate
• DTXCID60502914
• 110683-78-8
• DTXSID60552131

• Inchi： 1S/C9H14FNO6/c1-3-16-7(12)5-6-9(10,11(14)15)8(13)17-4-2/h3-6H2,1-2H3
• InChI Key： OYZVMGCSIBOMGC-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(CCC(=O)OCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 251.08051533Da
• Monoisotopic Mass: 251.08051533Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 98.4Ų